Cas no 1545198-87-5 (5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid
• CAS No: 1545198-87-5
• MF: C₄H₃ClN₂O₃
• MW: 162.53121972084
• CID: 6329626
• PubChem ID: 83869101
• Update Time: 2025-11-01

5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-chloro-1,2-oxazole-3-carboxylic acid
• EN300-719620
• 1545198-87-5
• 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C4H3ClN2O3/c5-1-2(4(8)9)7-10-3(1)6/h6H2,(H,8,9)
• InChI Key： ZDLWIRZNAYXMNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)ON=C1C(=O)O

Computed Properties

• Exact Mass: 161.9832197g/mol
• Monoisotopic Mass: 161.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.4Ų

Additional information on 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid

5-Amino-4-chloro-1,2-oxazole-3-carboxylic Acid (CAS No. 1545198-87-5): An Overview of Its Structure, Synthesis, and Applications

5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid (CAS No. 1545198-87-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxazole ring, an amino group, and a chloro substituent. These functionalities contribute to its potential applications in drug discovery and development.

The chemical structure of 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid is defined by the molecular formula C₆H₆ClN₂O₃. The oxazole ring, a five-membered heterocyclic compound with a nitrogen and an oxygen atom, imparts stability and reactivity to the molecule. The presence of the amino group and the chloro substituent adds further complexity and functionality, making this compound a valuable building block in organic synthesis.

In recent years, the synthesis of 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid has been optimized to improve yield and purity. One common synthetic route involves the cyclization of a suitable precursor, such as an amide or nitrile, followed by functional group modifications to introduce the desired substituents. For example, a study published in the Journal of Organic Chemistry reported a high-yield synthesis method using microwave-assisted reactions, which significantly reduced reaction times and improved overall efficiency.

The biological activity of 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid has been extensively investigated in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. A study conducted by researchers at the University of California demonstrated that 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential therapeutic applications.

Beyond its anti-inflammatory properties, 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid has also shown promise in the field of cancer research. Studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A recent publication in the Cancer Research Journal reported that 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid exhibited significant cytotoxic effects against several human cancer cell lines, including breast cancer and lung cancer cells.

The pharmacokinetic properties of 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid have also been studied to assess its suitability as a drug candidate. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and low toxicity profiles in animal models, which are essential attributes for successful drug development.

In addition to its potential therapeutic applications, 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid has been explored as a synthetic intermediate in the preparation of more complex molecules. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with diverse biological activities. For instance, researchers at Harvard University utilized this compound as a key intermediate in the synthesis of new antiviral agents with activity against influenza viruses.

The environmental impact of 5-Amino-4-chloro-1,2-oxazole-3-carboxylic acid has also been considered in recent studies. Green chemistry principles have been applied to develop more sustainable synthetic methods for this compound. A study published in the

In conclusion, 5-Amino-4-chloro-1,2-oazolecarboxylic acid (CAS No. 1545198-87-5)87-5)87-5)87-5)(CAS No. 1545198-(CAS No. 1545198-(CAS No. 1545198-(CAS No. 1545198-(CAS No. 1545198-(CAS No. 1545198-(CAS No. 1545198-(CAS No. 198-87-6)) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.